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Compound of Interest

Compound Name: Rezafungin acetate

Cat. No.: B10824331

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rezafungin acetate is a novel, long-acting echinocandin antifungal agent currently in
development for the treatment and prevention of invasive fungal infections.[1][2] Its extended
half-life allows for once-weekly intravenous dosing, a potential advantage over existing daily-
dosed echinocandins.[1][2][3] This document provides detailed application notes and protocols
for the administration of rezafungin acetate in neutropenic mouse models of invasive
candidiasis and aspergillosis, based on published preclinical efficacy studies.

Data Presentation

Table 1: Efficacy of Rezafungin in a Neutropenic Mouse
Model of Invasive Candidiasis
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Table 2: Prophylactic Efficacy of Rezafungin in
Immunosuppressed MouseMaodels

Prophylaxis
. Administrat
. Rezafungin . .
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Dose . Result Reference
Model Relative to Outcome
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Table 3: Pharmacokinetic/Pharmacodynamic (PK/PD)
Targets of Rezafungin in Neutropenic Mouse Models of
Invasive Candidiasis
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24-h Free-Drug

24-h Free-Drug

Fungal

g_ PK/PD Index AUC/MIC for AUC/MIC for 1- Reference
Species . .

Stasis log Kill
Candida albicans  AUC/MIC 2.89 5.14
Candida glabrata AUC/MIC 0.07 (median) Not reported
Candida
o AUC/MIC 2.61 (median) Not reported

parapsilosis
Candida auris AUC/MIC 1.88 5.77
Candida

o AUC/MIC 3 - 25 (range) 4.3 - 62 (range)
tropicalis
Candida

o AUC/MIC 3 - 25 (range) 4.3 - 62 (range)
dubliniensis

Experimental Protocols
Induction of Neutropenia

To establish a neutropenic state in mice, a common method involves the administration of

cyclophosphamide.

o Materials:

o Cyclophosphamide

o Sterile saline or water for injection

o Syringes and needles for subcutaneous or intraperitoneal injection

e Protocol:

o Reconstitute cyclophosphamide to the desired concentration.

o Administer cyclophosphamide via subcutaneous or intraperitoneal injection. A typical

regimen is 150 mg/kg administered on day -4 and 100 mg/kg on day -1 relative to
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infection.

o To maintain neutropenia throughout the experiment, additional doses of 100 mg/kg can be
administered on subsequent days (e.g., day +2 and +4).

Fungal Inoculum Preparation

e Materials:
o Fungal strain of interest (e.g., Candida albicans, Aspergillus fumigatus)
o Appropriate agar medium (e.g., Sabouraud Dextrose Agar)
o Sterile saline
o Hemocytometer or spectrophotometer
e Protocol:
o Culture the fungal strain on an appropriate agar medium.

o Harvest fungal cells (for Candida) or conidia (for Aspergillus) and suspend them in sterile
saline.

o Wash the cells/conidia by centrifugation and resuspend in sterile saline.

o Adjust the concentration of the inoculum to the desired CFU/mL using a hemocytometer or
by correlating optical density to cell counts. A typical inoculum concentration for invasive
candidiasis models is around 5 x 10"5 CFU/mL.

Mouse Model of Disseminated Invasive Candidiasis

e Materials:
o Neutropenic mice
o Prepared fungal inoculum

o Syringes and needles for intravenous injection
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e Protocol:

o Infect neutropenic mice by injecting the fungal inoculum (typically 0.1 mL) into the lateral
tail vein.

o Treatment with rezafungin acetate or vehicle control is typically initiated 2 hours post-
infection.

Rezafungin Acetate Administration

e Materials:
o Rezafungin acetate
o Appropriate vehicle for reconstitution (e.g., sterile water for injection)
o Syringes and needles for intravenous or intraperitoneal injection
e Protocol:
o Reconstitute rezafungin acetate to the desired concentration in the appropriate vehicle.

o Administer the prepared rezafungin solution to the mice via the desired route (intravenous
or intraperitoneal). Dosing regimens can vary from a single dose to multiple doses
administered over several days.

Assessment of Fungal Burden

o Materials:

o Sterile dissection tools

[¢]

Sterile saline or PBS

[¢]

Tissue homogenizer

o

Appropriate agar medium

o

Incubator

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b10824331?utm_src=pdf-body
https://www.benchchem.com/product/b10824331?utm_src=pdf-body
https://www.benchchem.com/product/b10824331?utm_src=pdf-body
https://www.benchchem.com/product/b10824331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Protocol:

o

At the end of the study period, euthanize the mice.

[¢]

Aseptically remove the kidneys (or other target organs).

[e]

Homogenize the organs in a known volume of sterile saline or PBS.

[e]

Perform serial dilutions of the tissue homogenates.

(¢]

Plate the dilutions onto appropriate agar medium.

[¢]

Incubate the plates and count the number of colony-forming units (CFU).

[¢]

Express the fungal burden as log10 CFU per gram of tissue.

Visualizations
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Caption: Experimental workflow for rezafungin efficacy testing in a neutropenic mouse model.
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Caption: Mechanism of action of rezafungin leading to fungal cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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